2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole

• IUPAC Name: 2-[(2,5-dimethylphenoxy)methyl]-6-fluoro-1H-benzimidazole
• InChI: InChI=1S/C16H15FN2O/c1-10-3-4-11(2)15(7-10)20-9-16-18-13-6-5-12(17)8-14(13)19-16/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key: SRJVAMOMYJSVJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCC2=NC3=C(N2)C=C(C=C3)F
• Molecular Formula: C16H15FN2O
• Molecular Weight: 270.30 g/mol

Description

2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole is an important compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Praziquantel, which is an anthelmintic drug used to treat parasitic infections in humans and animals. However,

Mechanism of Action

The mechanism of action of 2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole involves the disruption of the parasite's calcium homeostasis, leading to paralysis and death of the parasite. This compound also affects the parasite's tegument, leading to increased permeability and exposure to the host's immune system.
Biochemical and Physiological Effects:
2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole has been found to have various biochemical and physiological effects on the host and the parasite. It has been shown to increase the levels of reactive oxygen species (ROS) in the parasite, leading to oxidative stress and damage to the parasite's DNA. This compound also affects the host's immune system, leading to the production of cytokines and chemokines that help in the clearance of the parasite.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole in lab experiments is its high efficacy against various parasitic infections. This compound is also relatively safe and well-tolerated by the host. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and efficacy.

Future Directions

There are several future directions for the use of 2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole in scientific research. One of the most significant areas of research is the development of new formulations and delivery systems that can improve the bioavailability and efficacy of this compound. Another area of research is the identification of new targets and mechanisms of action for this compound, which can lead to the development of new drugs with improved efficacy and safety profiles. Additionally, there is a need for more studies to investigate the long-term effects of this compound on the host and the environment.

Synthesis Methods

2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole is synthesized by the reaction of 5-chloro-2-nitroaniline with 2,5-dimethylphenol in the presence of a base, followed by reduction of the resulting nitro compound with iron and hydrochloric acid. This method yields a pure form of 2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole.

Scientific Research Applications

2-[(2,5-dimethylphenoxy)methyl]-5-fluoro-1H-benzimidazole has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of parasitology. It has been found to be highly effective against various parasitic infections, such as schistosomiasis, tapeworm infections, and liver fluke infections.